Cas no 72002-28-9 (1H-Imidazole-1-carboxamide,N,2,4-trimethyl-)

• Product Name: 1H-Imidazole-1-carboxamide,N,2,4-trimethyl-
• CAS No: 72002-28-9
• MF: C₇H₁₁N₃O
• MW: 153.181740999222
• CID: 548744
• Update Time: 2024-03-05

1H-Imidazole-1-carboxamide,N,2,4-trimethyl- Chemical and Physical Properties

Names and Identifiers

• 1H-Imidazole-1-carboxamide,N,2,4-trimethyl-
• 1H-Imidazole-1-carboxamide, N,2,4-trimethyl-

• Inchi： 1S/C7H11N3O/c1-5-4-10(6(2)9-5)7(11)8-3/h4H,1-3H3,(H,8,11)
• InChI Key： FQACCMCNZUWUEH-UHFFFAOYSA-N
• SMILES： C1(C)N(C(NC)=O)C=C(C)N=1

Computed Properties

• Exact Mass: 153.09033
• Monoisotopic Mass: 153.09
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 0
• Complexity: 160
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.9A^2

Experimental Properties

• PSA: 46.92